Cas no 870837-27-7 (3-Ethoxy-4-fluorobenzaldehyde)
3-Ethoxy-4-fluorobenzaldehyde structure
Product Name:3-Ethoxy-4-fluorobenzaldehyde
CAS No:870837-27-7
MF:C9H9FO2
MW:168.164966344833
MDL:MFCD12022599
CID:839636
PubChem ID:42614294
Update Time:2024-12-09
3-Ethoxy-4-fluorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethoxy-4-fluorobenzaldehyde
- 3‐ETHOXY‐4‐FLUOROBENZALDEHYDE
- Benzaldehyde, 3-ethoxy-4-fluoro-
- 3-Ethoxy-4-fluoro-benzaldehyde
- 3-Ethoxy-4-fluorobenzaldehyde (ACI)
- 870837-27-7
- VJB83727
- CS-0151495
- BS-17689
- HZNOPWKQZZXRIF-UHFFFAOYSA-N
- D82303
- SCHEMBL1121313
- DTXSID60655090
- DB-094248
- MFCD12022599
- AKOS005264019
-
- MDL: MFCD12022599
- Inchi: 1S/C9H9FO2/c1-2-12-9-5-7(6-11)3-4-8(9)10/h3-6H,2H2,1H3
- InChI Key: HZNOPWKQZZXRIF-UHFFFAOYSA-N
- SMILES: O=CC1C=C(OCC)C(F)=CC=1
Computed Properties
- Exact Mass: 168.05900
- Monoisotopic Mass: 168.05865769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.03690
3-Ethoxy-4-fluorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044949-1g |
3-Ethoxy-4-fluorobenzaldehyde |
870837-27-7 | 95% | 1g |
£226.00 | 2022-03-01 | |
| Fluorochem | 044949-5g |
3-Ethoxy-4-fluorobenzaldehyde |
870837-27-7 | 95% | 5g |
£813.00 | 2022-03-01 | |
| Alichem | A019143523-5g |
3-Ethoxy-4-fluorobenzaldehyde |
870837-27-7 | 95% | 5g |
$642.72 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YK950-200mg |
3-Ethoxy-4-fluorobenzaldehyde |
870837-27-7 | 96% | 200mg |
383.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YK950-50mg |
3-Ethoxy-4-fluorobenzaldehyde |
870837-27-7 | 96% | 50mg |
158.0CNY | 2021-08-04 | |
| TRC | E892113-100mg |
3-Ethoxy-4-fluorobenzaldehyde |
870837-27-7 | 100mg |
$110.00 | 2023-05-18 | ||
| TRC | E892113-250mg |
3-Ethoxy-4-fluorobenzaldehyde |
870837-27-7 | 250mg |
$207.00 | 2023-05-18 | ||
| TRC | E892113-500mg |
3-Ethoxy-4-fluorobenzaldehyde |
870837-27-7 | 500mg |
$322.00 | 2023-05-18 | ||
| TRC | E892113-1g |
3-Ethoxy-4-fluorobenzaldehyde |
870837-27-7 | 1g |
$454.00 | 2023-05-18 | ||
| Fluorochem | 044949-250mg |
3-Ethoxy-4-fluorobenzaldehyde |
870837-27-7 | 95% | 250mg |
£91.00 | 2022-03-01 |
3-Ethoxy-4-fluorobenzaldehyde Related Literature
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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